Cas no 514802-96-1 (1,3,4-Thiadiazol-2-amine, N,5-bis(3-nitrophenyl)-)

• Product Name: 1,3,4-Thiadiazol-2-amine, N,5-bis(3-nitrophenyl)-
• CAS No: 514802-96-1
• MF: C₁₄H₉N₅O₄S
• MW: 343.317360639572
• CID: 1571173
• Update Time: 2024-08-24

1,3,4-Thiadiazol-2-amine, N,5-bis(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N,5-bis(3-nitrophenyl)-

• Inchi： 1S/C14H9N5O4S/c20-18(21)11-5-1-3-9(7-11)13-16-17-14(24-13)15-10-4-2-6-12(8-10)19(22)23/h1-8H,(H,15,17)
• InChI Key： RNUDAVIAPDLQCO-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC([N+]([O-])=O)=C2)=NN=C1NC1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 343.03767

Experimental Properties

• Density: 1.557±0.06 g/cm3(Predicted)
• Boiling Point: 545.0±60.0 °C(Predicted)
• PSA: 124.09
• pka: 0.04±0.10(Predicted)